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Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Ethylcyclopentanol

This guide provides a comprehensive overview of the key physical properties of 1-
Ethylcyclopentanol (CAS No. 1462-96-0), a versatile cyclic alcohol utilized as a building block

in the synthesis of agrochemicals, pharmaceuticals, and fragrances.[1][2] This document is

intended for researchers, scientists, and drug development professionals, offering a detailed

summary of its boiling point and density, along with the experimental protocols for their

determination.

Physical Properties of 1-Ethylcyclopentanol
1-Ethylcyclopentanol is typically a colorless to light yellow liquid.[1][2] Its key physical

characteristics are summarized in the table below. The presented values are compiled from

various sources and represent a range of experimentally determined and reported data.
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Physical Property Value Conditions

Boiling Point 153-154 °C at 760 mmHg

153 °C lit.

162.8 °C at 760 mmHg

Density 0.909 g/mL at 25 °C[1][3][4]

0.918-0.922 g/mL at 20 °C

0.926 g/cm³ Not specified

0.938 g/mL Not specified

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of a liquid compound such as 1-Ethylcyclopentanol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] Accurate determination of the boiling point is crucial for substance identification

and purity assessment.[6][7]

1. Micro-Reflux Method:

This method is suitable when only a small volume of the sample is available.[8]

Apparatus: A small test tube, a thermometer, a heating block or oil bath, and a magnetic

stirrer.

Procedure:

Approximately 0.5 mL of 1-Ethylcyclopentanol is placed in the test tube with a small

magnetic stir bar.[8]
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The test tube is placed in the heating block, and the thermometer is positioned with its

bulb about 1 cm above the liquid surface.[8]

The liquid is gently heated while stirring until it boils and a ring of condensing vapor is

observed on the walls of the test tube.[8]

The temperature at which this ring of refluxing liquid remains stable is recorded as the

boiling point.[8]

2. Capillary Method (Siwoloboff Method):

This technique is another micro-method for boiling point determination.

Apparatus: A capillary tube (sealed at one end), a small test tube (fusion tube), a

thermometer, a heating bath (e.g., Thiele tube or aluminum block), and a rubber band or wire

to attach the tubes to the thermometer.[5][7]

Procedure:

A few milliliters of 1-Ethylcyclopentanol are placed in the small test tube.[5][6]

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the liquid.[5][6]

The test tube is attached to a thermometer, and the assembly is heated in a heating bath.

[6]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.[6][8]

Heating is discontinued, and the liquid is allowed to cool.[6]

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[6][8]

3. Simple Distillation Method:

For larger quantities of the substance, a simple distillation provides an accurate boiling point.[5]
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Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heating

mantle.

Procedure:

A sample of 1-Ethylcyclopentanol (at least 5 mL) is placed in the distillation flask along

with boiling chips.[5]

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask.

The liquid is heated to a boil, and the vapor is allowed to pass into the condenser.

The temperature is recorded when the condensing vapor results in a stable temperature

reading on the thermometer. This stable temperature is the boiling point.[7]

Determination of Density
Density is the mass of a substance per unit volume (ρ = m/V).[9]

1. Using a Graduated Cylinder and Balance:

This is a straightforward method for determining density.

Apparatus: An electronic balance and a graduated cylinder.

Procedure:

The mass of a clean, dry graduated cylinder is measured using an electronic balance.[10]

A known volume of 1-Ethylcyclopentanol is added to the graduated cylinder. The volume

is read from the bottom of the meniscus.[9][10]

The combined mass of the graduated cylinder and the liquid is measured.[10]

The mass of the liquid is calculated by subtracting the mass of the empty cylinder.[10]

The density is calculated by dividing the mass of the liquid by its volume.[9] For improved

accuracy, the measurements should be repeated multiple times, and the average density
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calculated.[9][10]

2. Using a Pycnometer (Density Bottle):

A pycnometer provides a more accurate measurement of density.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it) and an electronic balance.

Procedure:

The mass of the clean, dry, and empty pycnometer is determined.

The pycnometer is filled with 1-Ethylcyclopentanol, ensuring no air bubbles are trapped.

The stopper is inserted, and any excess liquid that emerges from the capillary is carefully

wiped off.

The mass of the filled pycnometer is measured.

The pycnometer is emptied, cleaned, and filled with a reference substance of known

density (e.g., distilled water) at the same temperature.

The mass of the pycnometer filled with the reference substance is measured.

The volume of the pycnometer (and thus the volume of the 1-Ethylcyclopentanol) can be

calculated from the mass and known density of the reference substance.

The density of 1-Ethylcyclopentanol is then calculated by dividing its mass by the

determined volume.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental procedures for determining

the boiling point and density of 1-Ethylcyclopentanol.
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Micro-Reflux Method Capillary Method

Place sample (0.5 mL) in test tube

Position thermometer 1 cm above liquid

Heat gently until boiling and reflux ring forms

Record stable temperature of reflux ring

Place sample in fusion tube with inverted capillary

Heat in bath and observe bubble stream

Discontinue heating and allow to cool

Record temperature when liquid enters capillary

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Graduated Cylinder Method Pycnometer Method

Weigh empty graduated cylinder (m1)

Add known volume of sample (V)

Weigh cylinder with sample (m2)

Calculate mass of sample (m = m2 - m1)

Calculate density (ρ = m / V)

Weigh empty pycnometer (m_pyc)

Weigh pycnometer filled with sample (m_sample)

Weigh pycnometer filled with water (m_water)

Calculate density of sample (ρ_sample = (m_sample - m_pyc) / V)

Calculate volume of pycnometer (V = (m_water - m_pyc) / ρ_water)

Click to download full resolution via product page

Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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